Cas no 936-63-0 (Benzenecarbodithioic acid, ethyl ester)

• Product Name: Benzenecarbodithioic acid, ethyl ester
• CAS No: 936-63-0
• MF: C₉H₁₀S₂
• MW: 182.305699825287
• CID: 752594
• PubChem ID: 578579
• Update Time: 2025-04-19

Benzenecarbodithioic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbodithioic acid, ethyl ester
• ethyl benzenecarbodithioate
• IKQMQWBFIXCPID-UHFFFAOYSA-N
• Ethyl benzenecarbodithioate #
• Ethyl dithiobenzoate
• 936-63-0
• SCHEMBL4071342
• DTXSID80342096
• Benzoic acid, dithio-, ethyl ester

• Inchi： 1S/C9H10S2/c1-2-11-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： IKQMQWBFIXCPID-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)CC

Computed Properties

• Exact Mass: 182.02239267g/mol
• Monoisotopic Mass: 182.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives